2-(4-(ethylthio)phenyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-ethylsulfanylphenyl)-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H17N3OS2/c1-2-23-14-8-6-13(7-9-14)11-17(22)21-18-20-16(12-24-18)15-5-3-4-10-19-15/h3-10,12H,2,11H2,1H3,(H,20,21,22)
• InChI Key: VSQHUJXWHOAFPB-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CC=CC=N3
• Molecular Formula: C18H17N3OS2
• Molecular Weight: 355.5 g/mol
• CAS No.: 919865-72-8

Description

The compound “2-(4-(ethylthio)phenyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide” is a complex organic molecule that has gained significant interest in the field of medication research. It contains several functional groups and rings, including a thiazole ring and a pyridine ring, which are common in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with several functional groups and rings. The thiazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The pyridine ring is a six-membered ring with one nitrogen atom.

Scientific Research Applications

Synthesis and Chemical Properties

Research has focused on the synthesis of various heterocyclic compounds incorporating thiadiazole, thiazole, and pyridine moieties. These compounds, including analogs similar to the specified compound, have been synthesized through reactions involving versatile precursors and have been characterized by various spectroscopic methods. The synthesis processes aim at exploring the chemical reactivity and facilitating the production of compounds with potential practical applications (Fadda et al., 2017), (Dawood et al., 2011).

Biological Activities

• Antimicrobial Activities : Several synthesized derivatives have shown promising in vitro antimicrobial activities against a range of bacterial and fungal isolates, highlighting their potential as leads for developing new antimicrobial agents (Wardkhan et al., 2008).
• Antiproliferative and Anticancer Activities : Some studies have evaluated the antiproliferative activities of synthesized compounds against various cancer cell lines, revealing compounds with promising anticancer activities. This includes the identification of compounds exhibiting significant inhibitory effects on liver carcinoma and breast cancer cell lines, pointing towards their potential therapeutic applications in cancer treatment (Alqahtani et al., 2020).

Future Directions

The compound “2-(4-(ethylthio)phenyl)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide” and its derivatives could be further explored for their potential therapeutic applications. The development of new derivatives of this compound could lead to the discovery of novel drugs.